Cas no 1873587-03-1 (2-fluoro-2-(1-phenyl-1H-imidazol-2-yl)acetic acid)

2-Fluoro-2-(1-phenyl-1H-imidazol-2-yl)acetic acid is a fluorinated heterocyclic compound featuring an imidazole core substituted with a phenyl group and an acetic acid moiety. The presence of the fluorine atom enhances its reactivity and potential as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural motif is valuable for modulating electronic and steric properties in drug design, offering improved metabolic stability and binding affinity. The compound’s carboxylic acid functionality allows for further derivatization, enabling its use in coupling reactions or as a building block for more complex molecules. Suitable for research applications requiring precise fluorination strategies.
2-fluoro-2-(1-phenyl-1H-imidazol-2-yl)acetic acid structure
1873587-03-1 structure
Product Name:2-fluoro-2-(1-phenyl-1H-imidazol-2-yl)acetic acid
CAS No:1873587-03-1
MF:C11H9FN2O2
MW:220.199765920639
CID:5799713
PubChem ID:115031848
Update Time:2025-05-28

2-fluoro-2-(1-phenyl-1H-imidazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1873587-03-1
    • 2-fluoro-2-(1-phenyl-1H-imidazol-2-yl)acetic acid
    • EN300-1138606
    • Inchi: 1S/C11H9FN2O2/c12-9(11(15)16)10-13-6-7-14(10)8-4-2-1-3-5-8/h1-7,9H,(H,15,16)
    • InChI Key: QCFQMGILYGUQMC-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)C1=NC=CN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 220.06480570g/mol
  • Monoisotopic Mass: 220.06480570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.1Ų

2-fluoro-2-(1-phenyl-1H-imidazol-2-yl)acetic acid Pricemore >>

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Additional information on 2-fluoro-2-(1-phenyl-1H-imidazol-2-yl)acetic acid

Exploring 2-Fluoro-2-(1-Phenyl-1H-Imidazol-2-yl)Acetic Acid (CAS No. 1873587-03-1): Properties, Applications, and Innovations

The compound 2-fluoro-2-(1-phenyl-1H-imidazol-2-yl)acetic acid (CAS No. 1873587-03-1) is a fluorinated derivative of imidazole-acetic acid, garnering significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a fluorine atom and a phenyl-imidazole backbone, this compound exhibits remarkable potential in drug discovery and material science. Researchers are increasingly focusing on its bioactivity, synthetic pathways, and applications in medicinal chemistry, aligning with the growing demand for novel fluorinated compounds in modern therapeutics.

One of the key reasons for the rising interest in 2-fluoro-2-(1-phenyl-1H-imidazol-2-yl)acetic acid is its role as a building block for small-molecule inhibitors. Fluorinated compounds are known for their enhanced metabolic stability and membrane permeability, making them ideal candidates for targeting enzymes and receptors. Recent studies highlight its potential in modulating inflammatory pathways and kinase signaling, addressing prevalent health concerns such as autoimmune diseases and cancer. This aligns with the surge in searches for "fluorinated drug candidates 2024" and "imidazole derivatives in medicine", reflecting user curiosity about next-generation therapeutics.

From a synthetic chemistry perspective, the introduction of a fluoro group at the alpha position of the acetic acid moiety in 2-fluoro-2-(1-phenyl-1H-imidazol-2-yl)acetic acid offers intriguing reactivity. This feature enables selective C–F bond transformations, a hot topic in organic chemistry forums and AI-driven research platforms. Queries like "how to synthesize fluorinated imidazoles" and "applications of C–F activation" underscore the demand for practical insights into such methodologies. The compound’s versatility also extends to catalysis and material design, where its electronic properties are exploited for advanced functional materials.

Beyond pharmaceuticals, CAS No. 1873587-03-1 is explored in agrochemical innovation. Fluorinated imidazoles are investigated for their pesticidal and herbicidal activities, responding to the global need for sustainable crop protection. This resonates with trending searches like "eco-friendly fluorinated pesticides" and "imidazole-based agrochemicals", highlighting the intersection of environmental consciousness and chemical innovation. Regulatory bodies and industry leaders are particularly interested in its low-toxicity profile compared to traditional halogenated analogs.

Analytical characterization of 2-fluoro-2-(1-phenyl-1H-imidazol-2-yl)acetic acid involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are critical for quality control in industrial-scale production, a topic frequently searched as "analytical methods for fluorinated compounds". The compound’s crystalline structure and solubility parameters are also pivotal for formulation scientists, especially in optimizing drug delivery systems.

In conclusion, 2-fluoro-2-(1-phenyl-1H-imidazol-2-yl)acetic acid represents a multifaceted compound with cross-disciplinary applications. Its relevance to drug development, green chemistry, and material science positions it at the forefront of modern research. As AI and high-throughput screening accelerate discoveries, this compound’s potential will likely expand, answering pressing questions like "future of fluorinated pharmaceuticals" and "imidazoles in sustainable chemistry". For researchers and industry professionals, staying updated on its advancements is essential to leveraging its full capabilities.

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